Cas no 22869-99-4 (Metacycloprodigiosin)

• Product Name: Metacycloprodigiosin
• CAS No: 22869-99-4
• MF: C₂₅H₃₃N₃O
• MW: 391.549026250839
• CID: 283662
• Update Time: 2024-02-29

Metacycloprodigiosin Chemical and Physical Properties

Names and Identifiers

• 12-Azabicyclo[9.2.1]tetradeca-11(14),13-diene,2-ethyl-13-[[3-methoxy-5-(1H-pyrrol-2-yl)-2H-pyrrol-2-ylidene]methyl]-, (2R)-
• (-)-Metacycloprodigiosin
• 12-Azabicyclo[9.2.1]tetradeca-11(14),13-diene,2-ethyl-13-[(3-methoxy-5-pyrrol-2-yl-2H-pyrrol-2-ylidene)methyl]-, (-)- (8CI)
• Metacycloprodigiosin
• METACYCLOPRODIGININE
• 5-[3-Methoxy-5-(1H-pyrrole-2-yl)-2H-pyrrole-2-ylidenemethyl]-6-ethyl-2,4-nonano-1H-pyrrole
• CID 135475665
• (-)-2-Ethyl-13-[[3-methoxy-5-(1H-pyrrol-2-yl)-2H-pyrrol-2-ylidene]methyl]-12-azabicyclo[9.2.1]tetradeca-11(14),13(1)-diene

• Inchi： 1S/C25H33N3O/c1-3-18-11-8-6-4-5-7-9-12-19-15-20(18)22(27-19)16-24-25(29-2)17-23(28-24)21-13-10-14-26-21/h10,13-18,26-27H,3-9,11-12H2,1-2H3/b24-16-
• InChI Key： XEPVVPTUOMXJRW-JLPGSUDCSA-N
• SMILES： O(C)C1=CC(C2=CC=CN2)=N/C/1=C\C1=C2C=C(CCCCCCCCC2CC)N1

Computed Properties

• Exact Mass: 391.262
• Monoisotopic Mass: 391.262
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 53.2
• XLogP3: 6.653

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Dipyrrins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Dipyrrins